molecular formula C20H25NO6 B4042789 N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine oxalate

N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine oxalate

Cat. No.: B4042789
M. Wt: 375.4 g/mol
InChI Key: VGXXDYSALSYRFF-UHFFFAOYSA-N
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Description

N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine oxalate is a useful research compound. Its molecular formula is C20H25NO6 and its molecular weight is 375.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.16818752 g/mol and the complexity rating of the compound is 330. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analytical Techniques in Drug Detection

A study detailed the development of a high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) method for detecting and quantifying a phenethylamines derivative in a case of severe intoxication (Poklis et al., 2014). This demonstrates the application of advanced analytical methods for forensic toxicology, highlighting the importance of precise detection and quantification techniques in understanding drug metabolism and exposure.

Enzymatic Activities and Biochemical Pharmacology

Research on cytochromes P-450's interaction with various substrates has revealed distinct substrate selectivities that could differentiate between different inducers, underscoring the role of enzymatic studies in drug metabolism and the mechanism of action (Burke et al., 1985). These insights are crucial for drug design and understanding the metabolic pathways of new compounds.

Neuropharmacology and Drug Design

Investigations into novel compounds for imaging cerebral β-amyloid plaques in Alzheimer's disease offer a glimpse into the application of chemical derivatives in neuropharmacology (Cui et al., 2012). This research emphasizes the ongoing efforts to develop diagnostic tools and therapeutic agents targeting neurological conditions.

Environmental Science and Catalytic Activities

Studies on the catalytic activities of metal complexes and their applications in environmental science illustrate the potential of chemical compounds in addressing environmental issues and their use in catalysis (Ta et al., 2019). Such research can lead to the development of more efficient catalytic agents for industrial processes and environmental remediation.

Oxidative Stress and Inflammation

Research linking exposure to certain compounds with markers of oxidative stress and inflammation among pregnant women in Puerto Rico (Watkins et al., 2015) points to the broader implications of chemical exposure on health. Understanding these relationships is key to developing safer consumer products and guidelines for exposure.

Properties

IUPAC Name

N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23NO2.C2H2O4/c1-3-20-17-9-11-18(12-10-17)21-14-13-19(2)15-16-7-5-4-6-8-16;3-1(4)2(5)6/h4-12H,3,13-15H2,1-2H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VGXXDYSALSYRFF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)OCCN(C)CC2=CC=CC=C2.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25NO6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.